(5E)-5-[(2-bromophenyl)methylidene]-2-(4-methoxyanilino)-1,3-thiazol-4-one

• Molecular Formula: C17H13BrN2O2S
• Molecular Weight: 389.3 g/mol
• IUPAC Name: (5E)-5-[(2-bromophenyl)methylidene]-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H13BrN2O2S/c1-22-13-8-6-12(7-9-13)19-17-20-16(21)15(23-17)10-11-4-2-3-5-14(11)18/h2-10H,1H3,(H,19,20,21)/b15-10+
• InChI Key: MGQFUGMDYYEUNX-XNTDXEJSSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N=C2NC(=O)/C(=C\C3=CC=CC=C3Br)/S2
• Canonical SMILES: COC1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CC=CC=C3Br)S2

Description

The compound (5E)-5-[(2-bromophenyl)methylidene]-2-(4-methoxyanilino)-1,3-thiazol-4-one is a synthetic thiazol-4-one derivative characterized by a benzylidene group at position 5 (substituted with a 2-bromophenyl moiety) and a 4-methoxyanilino group at position 2. The synthesis of such compounds typically involves condensation reactions under mild conditions, yielding products with moderate to high purity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The compound’s activity and physicochemical properties are influenced by its substituents:

• 2-Bromophenyl group : Bromine’s large atomic radius and electronegativity enhance hydrophobic interactions and halogen bonding in biological targets compared to smaller substituents like chlorine or fluorine .
• 4-Methoxyanilino group: The electron-donating methoxy group improves solubility and may stabilize charge-transfer interactions in enzyme binding pockets compared to non-substituted anilines .

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituents (Position 5 / Position 2)	Molecular Weight (g/mol)	Yield (%)	Biological Activity	Reference
Target Compound	2-Bromophenyl / 4-Methoxyanilino	~381.27*	-	Not reported	-
(5E)-5-[(4-Fluorophenyl)methylidene]-2-(4-iodoanilino)-1,3-thiazolidine-2,4-dione	4-Fluorophenyl / 4-Iodoanilino	-	-	Plant growth modulation (8.96% effect)
(5E)-5-[(4-tert-Butylphenyl)methylidene]-2-pyrrolidin-1-yl-1,3-thiazol-4-one	4-tert-Butylphenyl / Pyrrolidin-1-yl	-	-	Autotaxin inhibition (IC₅₀ = 0.21 µM)
(5Z)-3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one	4-Chlorophenyl / 4-Bromobenzyl	407.71	44.73	Antimicrobial (not quantified)
(5E)-5-[(4-Dimethylaminophenyl)methylidene]-2-(4-methylphenylimino)-1,3-thiazolidin-4-one	4-Dimethylaminophenyl / 4-Methylphenylimino	-	-	Kinase inhibition (preclinical study)

*Calculated based on formula C₁₇H₁₃BrN₂O₂S.

Enzyme Inhibition

• Autotaxin Inhibition : A tert-butylphenyl analog () demonstrated potent inhibition (IC₅₀ = 0.21 µM), suggesting bromophenyl derivatives could be optimized for similar targets .

Antimicrobial Activity

Chloro- and bromo-substituted thiazol-4-ones () exhibit broad-spectrum activity, with MIC₅₀ values often below 50 µg/mL .